11-(2-naphthylmethyl)-7,11-diazatricyclo[7.3.1.0~2,7~]trideca-2,4-dien-6-one

• IUPAC Name: 11-(naphthalen-2-ylmethyl)-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one
• InChI: InChI=1S/C22H22N2O/c25-22-7-3-6-21-20-11-17(14-24(21)22)13-23(15-20)12-16-8-9-18-4-1-2-5-19(18)10-16/h1-10,17,20H,11-15H2
• InChI Key: UHROSGYVTDZXJZ-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(CC1C3=CC=CC(=O)N3C2)CC4=CC5=CC=CC=C5C=C4
• Molecular Formula: C22H22N2O
• Molecular Weight: 330.4 g/mol

Description

11-(2-naphthylmethyl)-7,11-diazatricyclo[7.3.1.0~2,7~]trideca-2,4-dien-6-one, also known as Ro 04-6790, is a chemical compound that has been widely studied for its potential use in scientific research. This compound belongs to the class of diazatricyclic compounds and has been shown to exhibit a range of biochemical and physiological effects.

Scientific Research Applications

11-(2-naphthylmethyl)-7,11-diazatricyclo[7.3.1.0~2,7~]trideca-2,4-dien-6-one 04-6790 has been studied extensively for its potential use in scientific research. One of the main applications of 11-(2-naphthylmethyl)-7,11-diazatricyclo[7.3.1.0~2,7~]trideca-2,4-dien-6-one 04-6790 is in the study of the central nervous system. 11-(2-naphthylmethyl)-7,11-diazatricyclo[7.3.1.0~2,7~]trideca-2,4-dien-6-one 04-6790 has been shown to have anxiolytic and antipsychotic effects, making it a potential candidate for the treatment of anxiety disorders and schizophrenia.
In addition to its use in the study of the central nervous system, 11-(2-naphthylmethyl)-7,11-diazatricyclo[7.3.1.0~2,7~]trideca-2,4-dien-6-one 04-6790 has also been studied for its potential use in cancer research. 11-(2-naphthylmethyl)-7,11-diazatricyclo[7.3.1.0~2,7~]trideca-2,4-dien-6-one 04-6790 has been shown to inhibit the growth of cancer cells, making it a potential candidate for the development of anticancer drugs.

Mechanism of Action

The exact mechanism of action of 11-(2-naphthylmethyl)-7,11-diazatricyclo[7.3.1.0~2,7~]trideca-2,4-dien-6-one 04-6790 is not fully understood. However, it is believed that 11-(2-naphthylmethyl)-7,11-diazatricyclo[7.3.1.0~2,7~]trideca-2,4-dien-6-one 04-6790 acts as an antagonist at the dopamine D2 receptor and the 5-HT2A receptor. This results in a decrease in dopamine and serotonin neurotransmission, which may contribute to its anxiolytic and antipsychotic effects.
Biochemical and Physiological Effects:
11-(2-naphthylmethyl)-7,11-diazatricyclo[7.3.1.0~2,7~]trideca-2,4-dien-6-one 04-6790 has been shown to exhibit a range of biochemical and physiological effects. In addition to its anxiolytic and antipsychotic effects, 11-(2-naphthylmethyl)-7,11-diazatricyclo[7.3.1.0~2,7~]trideca-2,4-dien-6-one 04-6790 has also been shown to have anti-inflammatory and antioxidant properties. 11-(2-naphthylmethyl)-7,11-diazatricyclo[7.3.1.0~2,7~]trideca-2,4-dien-6-one 04-6790 has been shown to inhibit the production of pro-inflammatory cytokines, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 11-(2-naphthylmethyl)-7,11-diazatricyclo[7.3.1.0~2,7~]trideca-2,4-dien-6-one 04-6790 for lab experiments is its high potency and selectivity. 11-(2-naphthylmethyl)-7,11-diazatricyclo[7.3.1.0~2,7~]trideca-2,4-dien-6-one 04-6790 has been shown to have a high affinity for the dopamine D2 receptor and the 5-HT2A receptor, making it a useful tool for studying the function of these receptors.
However, one of the main limitations of 11-(2-naphthylmethyl)-7,11-diazatricyclo[7.3.1.0~2,7~]trideca-2,4-dien-6-one 04-6790 for lab experiments is its limited solubility. 11-(2-naphthylmethyl)-7,11-diazatricyclo[7.3.1.0~2,7~]trideca-2,4-dien-6-one 04-6790 is only soluble in organic solvents, which may limit its use in certain experimental setups.

Future Directions

There are several future directions for research on 11-(2-naphthylmethyl)-7,11-diazatricyclo[7.3.1.0~2,7~]trideca-2,4-dien-6-one 04-6790. One potential direction is the development of 11-(2-naphthylmethyl)-7,11-diazatricyclo[7.3.1.0~2,7~]trideca-2,4-dien-6-one 04-6790 derivatives with improved solubility and selectivity. Another potential direction is the study of the long-term effects of 11-(2-naphthylmethyl)-7,11-diazatricyclo[7.3.1.0~2,7~]trideca-2,4-dien-6-one 04-6790 on the central nervous system and other physiological systems. Additionally, further research is needed to fully understand the mechanism of action of 11-(2-naphthylmethyl)-7,11-diazatricyclo[7.3.1.0~2,7~]trideca-2,4-dien-6-one 04-6790 and its potential use in the treatment of anxiety disorders, schizophrenia, and cancer.

Synthesis Methods

The synthesis of 11-(2-naphthylmethyl)-7,11-diazatricyclo[7.3.1.0~2,7~]trideca-2,4-dien-6-one 04-6790 is a multi-step process that involves the use of various chemical reagents. The first step involves the reaction of 2-naphthylmethylamine with phosgene to form 2-naphthylmethyl isocyanate. This isocyanate is then reacted with 7-amino-3,4-dihydro-2(1H)-quinolinone to form 11-(2-naphthylmethyl)-7,11-diazatricyclo[7.3.1.0~2,7~]trideca-2,4-dien-6-one 04-6790.